6-(4-benzylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 6-(4-benzylpiperidin-1-yl)-1-methyl-N-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C24H26N6/c1-29-23-21(17-25-29)22(26-20-10-6-3-7-11-20)27-24(28-23)30-14-12-19(13-15-30)16-18-8-4-2-5-9-18/h2-11,17,19H,12-16H2,1H3,(H,26,27,28)
• InChI Key: UHNVXFNXQBKQDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)NC3=CC=CC=C3)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C24H26N6
• Molecular Weight: 398.5 g/mol

Description

The compound “6-(4-benzylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a derivative of pyrazolo[3,4-d]pyrimidine. It has been studied for its potential as a CDK2 inhibitor, which makes it a potential candidate for cancer treatment. The molecular formula of the compound is C26H30N6.

Molecular Structure Analysis

The molecular structure of “6-(4-benzylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is complex, with a molecular weight of 426.557 Da. It contains a benzylpiperidin-1-yl group attached to the pyrazolo[3,4-d]pyrimidin-4-amine core.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 426.557 Da. Other specific physical and chemical properties of “6-(4-benzylpiperidin-1-yl)-1-methyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” are not provided in the retrieved papers.

Scientific Research Applications

Cancer Research

This compound has shown promise in cancer research due to its potential to inhibit cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation. Abnormal CDK activity is a hallmark of many cancers, and inhibitors like this compound can halt the proliferation of cancer cells. .

Fluorescent Probes for Bioimaging

Compounds with pyrazolo[3,4-d]pyrimidine scaffolds can be engineered to function as fluorescent probes. These probes are crucial for studying the dynamics of intracellular processes and can be used in bioimaging to visualize cellular components or track biological molecules in real-time. .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression . The compound’s interaction with CDK2 also leads to the induction of apoptosis within cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest . The downstream effect of this is the induction of apoptosis, or programmed cell death .

Pharmacokinetics

The compound’s molecular weight is412.54 , which is within the acceptable range for good bioavailability

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the nanomolar range . This suggests that the compound could potentially be effective in treating certain types of cancer.

Future Directions

The compound has potential as a CDK2 inhibitor, making it a candidate for cancer treatment. Future research could focus on further investigating its efficacy and safety in preclinical and clinical studies.